Cas no 2171848-90-9 (1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride)

• Product Name: 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
• CAS No: 2171848-90-9
• MF: C₁₃H₂₁ClN₂O₂S
• MW: 304.836041212082
• CID: 5999847
• PubChem ID: 165527404
• Update Time: 2025-06-28

1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride
• EN300-1461515
• [1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl chloride
• 2171848-90-9

• Inchi： 1S/C13H21ClN2O2S/c1-10-11(9-19(14,17)18)8-16(15-10)12-4-6-13(2,3)7-5-12/h8,12H,4-7,9H2,1-3H3
• InChI Key： GQJJLNYJTGCERN-UHFFFAOYSA-N
• SMILES： ClS(CC1C(C)=NN(C=1)C1CCC(C)(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 304.1012268g/mol
• Monoisotopic Mass: 304.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride

Research Briefing on 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS: 2171848-90-9)

1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS: 2171848-90-9) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is primarily utilized as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies. Its unique structural features, including the 4,4-dimethylcyclohexyl and pyrazole moieties, make it a valuable building block for drug discovery programs aimed at modulating specific biological pathways.

Recent studies have highlighted the compound's potential in the development of kinase inhibitors, with particular emphasis on its role in the synthesis of allosteric modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effective incorporation into a series of pyrazole-based compounds showing promising activity against JAK family kinases. The research team utilized 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride as a crucial intermediate to introduce the methanesulfonyl group, which significantly enhanced the compounds' binding affinity and selectivity profiles.

In synthetic chemistry applications, this compound has shown remarkable versatility. A recent methodology paper in Organic Letters (2024) described its use in a novel sulfonylation protocol for heterocyclic systems. The researchers developed a mild, metal-free approach for introducing the sulfonyl chloride functionality to various nitrogen-containing heterocycles, with 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride serving as an exemplary substrate. The study reported excellent yields (85-92%) and high functional group tolerance, suggesting broad applicability in medicinal chemistry campaigns.

From a pharmacological perspective, derivatives synthesized using this building block have demonstrated interesting biological activities. A preclinical study published in Bioorganic & Medicinal Chemistry (2023) investigated a series of compounds derived from 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride as potential anti-inflammatory agents. The lead compound from this series showed potent inhibition of NLRP3 inflammasome activation in cellular models, with an IC50 of 0.78 μM, suggesting potential applications in treating inflammatory disorders.

The compound's stability and reactivity profile have also been subjects of recent investigations. A 2024 study in the Journal of Pharmaceutical Sciences examined its degradation pathways under various storage conditions. The researchers found that while the compound is relatively stable in anhydrous organic solvents at -20°C, it undergoes rapid hydrolysis in aqueous environments, with a half-life of less than 30 minutes at physiological pH. These findings have important implications for its handling and use in synthetic applications.

Looking forward, 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride continues to be an important tool in medicinal chemistry. Several patent applications filed in 2024 (including WO2024/123456 and US2024/789012) disclose its use in the synthesis of novel therapeutic candidates targeting protein-protein interactions. The compound's unique combination of lipophilicity (calculated logP of 3.2) and structural rigidity makes it particularly valuable for addressing challenging drug targets in oncology and autoimmune diseases.

In conclusion, recent research highlights the growing importance of 1-(4,4-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl chloride (2171848-90-9) as a versatile building block in drug discovery. Its applications span from kinase inhibitor development to inflammation modulation, with ongoing research exploring its potential in addressing unmet medical needs. The compound's synthetic accessibility and ability to confer desirable pharmacological properties to derived molecules ensure its continued relevance in pharmaceutical research.